2-hydroxyethyltrimethylammonium (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alaninate
2-hydroxyethyltrimethylammonium (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alaninate
Brand Name:
Vulcanchem
CAS No.:
10030-88-3
VCID:
VC0157948
InChI:
InChI=1S/C9H17NO5.C5H14NO/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;1-6(2,3)4-5-7/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);7H,4-5H2,1-3H3/q;+1/p-1/t7-;/m0./s1
SMILES:
CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.C[N+](C)(C)CCO
Molecular Formula:
C14H30N2O6
Molecular Weight:
322.4 g/mol
2-hydroxyethyltrimethylammonium (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alaninate
CAS No.: 10030-88-3
Main Products
VCID: VC0157948
Molecular Formula: C14H30N2O6
Molecular Weight: 322.4 g/mol
| CAS No. | 10030-88-3 |
|---|---|
| Product Name | 2-hydroxyethyltrimethylammonium (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alaninate |
| Molecular Formula | C14H30N2O6 |
| Molecular Weight | 322.4 g/mol |
| IUPAC Name | 3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate;2-hydroxyethyl(trimethyl)azanium |
| Standard InChI | InChI=1S/C9H17NO5.C5H14NO/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;1-6(2,3)4-5-7/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);7H,4-5H2,1-3H3/q;+1/p-1/t7-;/m0./s1 |
| Standard InChIKey | HXCGBBALZREMAS-FJXQXJEOSA-M |
| Isomeric SMILES | CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.C[N+](C)(C)CCO |
| SMILES | CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.C[N+](C)(C)CCO |
| Canonical SMILES | CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.C[N+](C)(C)CCO |
| Synonyms | 2-hydroxyethyltrimethylammonium (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alaninate |
| PubChem Compound | 21155878 |
| Last Modified | Nov 11 2021 |
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